Cas no 87462-66-6 (1-Heptyne, 7-iodo-)

• Product Name: 1-Heptyne, 7-iodo-
• CAS No: 87462-66-6
• MF: C₇H₁₁I
• MW: 222.066714525223
• CID: 656131
• PubChem ID: 13276196
• Update Time: 2025-04-19

1-Heptyne, 7-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Heptyne, 7-iodo-
• 7-iodohept-1-yne
• SCHEMBL3685325
• DTXSID20534019
• F80839
• 87462-66-6
• 7-iodo-1-heptyne

• Inchi： 1S/C7H11I/c1-2-3-4-5-6-7-8/h1H,3-7H2
• InChI Key： LKGBKWVJDUMCNZ-UHFFFAOYSA-N
• SMILES： ICCCCCC#C

Computed Properties

• Exact Mass: 221.99055g/mol
• Monoisotopic Mass: 221.99055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 77.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų